3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid

• CAS No.: 189283-53-2
• Molecular Formula: C7H3Cl2FO3
• Molecular Weight: 225.00 g/mol
• IUPAC Name: 3,5-dichloro-4-fluoro-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H3Cl2FO3/c8-3-1-2(7(12)13)6(11)4(9)5(3)10/h1,11H,(H,12,13)
• InChI Key: ZPXZUKPRQRBTQR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)Cl)O)C(=O)O

Description

3,5-Dichloro-4-fluoro-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H3Cl2FO3 and its molecular weight is 225.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.27 g (0.01 mole) of 3,5-dichloro-2,4-difluorobenzoic acid, 1.62 g (0.04 mole) of powdery 99% sodium hydroxide and 20 ml of 1-methyl-2-pyrrolidone were fed into a 100-ml four-necked flask provided with a thermometer, a stirrer and a reflux condenser. The mixture was stirred at 130° C. for 2 hours to give rise to a reaction. Then, the same post-treatment as in Example 2 was conducted to obtain 2.07 g of 3,5-dichloro-4-fluorosalicylic acid. The isolated yield was 91.4% relative to the 3,5-dichloro-2,4-difluorobenzoic acid used.